Cas no 51264-61-0 (Pentanediamide, 2,4-dibenzoyl-N,N'-diphenyl-)

Pentanediamide, 2,4-dibenzoyl-N,N'-diphenyl- structure
51264-61-0 structure
Product name:Pentanediamide, 2,4-dibenzoyl-N,N'-diphenyl-
CAS No:51264-61-0
MF:C31H26N2O4
MW:490.54914
CID:362718
PubChem ID:13011204

Pentanediamide, 2,4-dibenzoyl-N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanediamide, 2,4-dibenzoyl-N,N'-diphenyl-
    • 2,4-dibenzoyl-N,N'-diphenylpentanediamide
    • DTXSID50515018
    • 2,4-Dibenzoyl-N~1~,N~5~-diphenylpentanediamide
    • 51264-61-0
    • Inchi: InChI=1S/C31H26N2O4/c34-28(22-13-5-1-6-14-22)26(30(36)32-24-17-9-3-10-18-24)21-27(29(35)23-15-7-2-8-16-23)31(37)33-25-19-11-4-12-20-25/h1-20,26-27H,21H2,(H,32,36)(H,33,37)
    • InChI Key: LVOWHSNCTQJBIN-UHFFFAOYSA-N
    • SMILES: C1=CC=C(NC(C(C(C2=CC=CC=C2)=O)CC(C(C2=CC=CC=C2)=O)C(NC2=CC=CC=C2)=O)=O)C=C1

Computed Properties

  • Exact Mass: 490.18938
  • Monoisotopic Mass: 490.18925731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 10
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.3Ų
  • XLogP3: 6.5

Experimental Properties

  • PSA: 92.34

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